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Get Quote

The table below summarizes the core chemical identifiers and key bioactivity data for Ro 14-9578.

Property Description

CAS Number 100891-41-6 [1] [2] [3]

Molecular Formula C₁₆H₁₃NO₅ [1] [2]

Molar Mass 299.28 g/mol [1] [2]

Bioactivity Classification Tricyclic quinolone antibacterial agent [1] [2] [3]

Primary Mechanism of Action Inhibition of DNA biosynthesis and DNA supercoiling [1]

IC₅₀ (DNA Biosynthesis in E. coli) 117 μM [1]

IC₅₀ (DNA Supercoiling in E. coli) 66.8 μM [1]

Antibacterial Spectrum Various Gram-negative bacteria and Staphylococcus aureus [1]

Mechanism of Action and Experimental Context
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The inhibitory activity of Ro 14-9578 was characterized in a 1987 study that investigated mono- and

tricyclic quinolone analogs [1]. The following diagram illustrates the proposed mechanism of action and the

experimental workflow used to determine its efficacy.
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The primary mechanism of Ro 14-9578 involves targeting the bacterial enzymes responsible for DNA

supercoiling, a critical process for maintaining functional DNA structure. This inhibition disrupts the overall

DNA biosynthesis machinery, ultimately leading to inhibition of bacterial growth [1].

Understanding IC₅₀ in Experimental Pharmacology

The IC₅₀ (Half Maximal Inhibitory Concentration) is a central potency measure in pharmacology,

representing the concentration of an inhibitor required to reduce a given biological process by 50% in vitro

[4] [5].

Characterizing Inhibitors: IC₅₀ is the standard metric for defining the functional strength of an
antagonist like Ro 14-9578 [4] [5].

Dose-Response Curves: IC₅₀ values are determined by constructing a dose-response curve. The
data is typically fitted using a four-parameter logistic (4PL) regression model to interpolate the point of
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half-maximal inhibition [6] [7].

Context Dependence: It's crucial to note that IC₅₀ values can vary based on specific experimental
conditions. The absolute binding affinity (Ki) of the inhibitor can be calculated from the IC₅₀ using the

Cheng-Prusoff equation, which accounts for variables like substrate concentration [4].

Research Application & Sourcing

For ongoing research, Ro 14-9578 is available from chemical suppliers specializing in research compounds.

It is typically sold in milligram quantities and is explicitly labeled "for research use only, not for human

use" [1] [2].

Storage: The compound should be stored as a powder at -20°C for long-term stability (e.g., 3 years)
[2].

Key Consideration: The foundational bioactivity data for Ro 14-9578 comes from a 1987 publication.
While this establishes its mechanism, more recent studies on this specific compound are not reflected

in the current search results. Subsequent research may have explored related tricyclic quinolone
analogs with potentially improved properties.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [Chemical Profile & Bioactivity Data of Ro 14-9578]. Smolecule,

[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b541578#ro-14-9578-dna-

biosynthesis-inhibition-ic50]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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